
Personal protective equipment for handling
AZ10606120 dihydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZ10606120 dihydrochloride

Cat. No.: B1665886 Get Quote

Essential Safety and Handling Guide for
AZ10606120 Dihydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

AZ10606120 dihydrochloride. The following information is intended to supplement, not

replace, your institution's standard operating procedures and a thorough review of the full

Safety Data Sheet (SDS).

Hazard Identification and Personal Protective
Equipment (PPE)
While AZ10606120 dihydrochloride does not meet the classification criteria of EC Directives

67/548/EEC, 1999/45/EC or 1272/2008 for hazardous substances, proper laboratory hygiene

and safety practices are essential to minimize exposure.[1] The chemical, physical, and

toxicological properties have not been thoroughly investigated.[1]

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields
ANSI Z87.1 certified

Hand Protection Nitrile Gloves
Disposable, check for tears

before use

Body Protection Laboratory Coat Standard, fully buttoned

Respiratory Fume Hood
Use in a well-ventilated area,

preferably a fume hood.[1]

Safe Handling and Storage
Operational Plan:

Preparation: Before handling, ensure a safety shower and eye wash station are accessible.

[1]

Weighing and Aliquoting: Conduct all weighing and solution preparation within a certified

chemical fume hood to avoid inhalation of dust.

Solution Preparation: AZ10606120 dihydrochloride is soluble in water up to 25 mM and in

DMSO up to 100 mM.

Avoidance: Keep away from sources of ignition and avoid prolonged or repeated exposure.

[1]

Storage:
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Condition Temperature Additional Notes

Solid Form Room Temperature
Desiccate (store in a dry

environment).

Stock Solution -20°C or -80°C

Store sealed and protected

from moisture. Use within 1

month at -20°C or 6 months at

-80°C.[2]

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Move to fresh air. If breathing is difficult, provide

oxygen. If breathing has stopped, give artificial

respiration. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and wash before

reuse.[1]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water and consult a physician.[1]

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Cover the spill with a suitable absorbent material.
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Collect: Sweep up the material and place it in an appropriate container for disposal.[1]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,

should be disposed of in accordance with local, state, and federal regulations. Do not let the

product enter drains.[1]

Workflow for Handling AZ10606120 Dihydrochloride

Preparation
- Access to fume hood, safety shower, eye wash station

- Review SDS

Don Personal Protective Equipment (PPE)
- Lab coat

- Safety glasses
- Nitrile gloves

Handling in Fume Hood
- Weighing

- Solution preparation

Storage
- Solid: Desiccate at RT

- Solution: -20°C or -80°C

Waste Disposal
- Collect all contaminated materials
- Dispose according to regulations

End of Experiment

Spill Response
- Evacuate, Ventilate, Contain, Collect

In case of spill

First Aid
- Follow protocol for exposure route

In case of exposure

Click to download full resolution via product page

Caption: Workflow for the safe handling of AZ10606120 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. documents.tocris.com [documents.tocris.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling
AZ10606120 dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665886#personal-protective-equipment-for-
handling-az10606120-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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